Cas no 652970-10-0 (L-Alanine,L-histidyl-L-isoleucyl-L-lysyl-L-histidyl-L-histidyl-L-prolyl-L-seryl-L-seryl-L-valyl-L-prolyl-L-histidyl-)

• Product name: L-Alanine,L-histidyl-L-isoleucyl-L-lysyl-L-histidyl-L-histidyl-L-prolyl-L-seryl-L-seryl-L-valyl-L-prolyl-L-histidyl-
• CAS No: 652970-10-0
• MF: C₆₀H₉₁N₂₁O₁₅
• MW: 1346.49625134468
• CID: 401434

L-Alanine,L-histidyl-L-isoleucyl-L-lysyl-L-histidyl-L-histidyl-L-prolyl-L-seryl-L-seryl-L-valyl-L-prolyl-L-histidyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,L-histidyl-L-isoleucyl-L-lysyl-L-histidyl-L-histidyl-L-prolyl-L-seryl-L-seryl-L-valyl-L-prolyl-L-histidyl-
• L-Alanine, L-histidyl-L-isoleucyl-L-lysyl-L-histidyl-L-histidyl-L-prolyl-L-seryl-L-seryl-L-valyl-L-prolyl-L-histidyl- (9CI)

• Inchi： 1S/C60H91N21O15/c1-6-32(4)48(79-49(84)38(62)17-34-21-63-27-67-34)57(92)72-39(11-7-8-14-61)50(85)73-41(19-36-23-65-29-69-36)52(87)75-42(20-37-24-66-30-70-37)58(93)80-15-9-12-45(80)56(91)77-43(25-82)53(88)76-44(26-83)54(89)78-47(31(2)3)59(94)81-16-10-13-46(81)55(90)74-40(18-35-22-64-28-68-35)51(86)71-33(5)60(95)96/h21-24,27-33,38-48,82-83H,6-20,25-26,61-62H2,1-5H3,(H,63,67)(H,64,68)(H,65,69)(H,66,70)(H,71,86)(H,72,92)(H,73,85)(H,74,90)(H,75,87)(H,76,88)(H,77,91)(H,78,89)(H,79,84)(H,95,96)/t32-,33-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-/m0/s1
• InChI Key： LEQBOXGKPQIEMP-HQBGEEMGSA-N
• SMILES： C(O)(=O)[C@H](C)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@@H]1CCCN1C(=O)[C@H](C(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](CCCCN)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC1N=CNC=1)N

Computed Properties

• Exact Mass: 1345.70113

Experimental Properties

• Density: 1.382±0.06 g/cm3(Predicted)
• Boiling Point: 1908.0±65.0 °C(Predicted)
• PSA: 547.04
• pka: 3.29±0.10(Predicted)